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For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Limited publicly available data exists for 3-Ethylhexanal. This guide summarizes
the known information and, where explicitly stated, draws potential analogies from its structural
isomer, 2-Ethylhexanal, and the broader class of branched-chain aldehydes. All information
should be critically evaluated and supplemented with further experimental verification.

Introduction

3-Ethylhexanal is a branched-chain aliphatic aldehyde. While its structural isomer, 2-
Ethylhexanal, is a well-documented industrial chemical, 3-Ethylhexanal is significantly less
characterized. This guide aims to consolidate the available technical information on 3-
Ethylhexanal, providing a resource for researchers and professionals in drug development
and other scientific fields. Given the data scarcity, this document also discusses general
principles of branched-chain aldehyde metabolism and analytical methodologies that are likely
applicable to this compound.

Chemical and Physical Properties
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The fundamental chemical and physical properties of 3-Ethylhexanal are summarized below.
These computed properties provide a foundational understanding of the molecule's
characteristics.

Property Value Reference
Molecular Formula C8H160 [1]
Molecular Weight 128.21 g/mol [1]
CAS Number 18513-34-3 [1]
IUPAC Name 3-ethylhexanal [1]
SMILES CCCc(cc)ce=0 [1]
InChiKey BKLNQBQVKVVBTR- o
UHFFFAOYSA-N

XLogP3-AA (Predicted) 2.6 [1]
Hydrogen Bond Donor Count 0 [1]
Hydrogen Bond Acceptor

oo g
Rotatable Bond Count 5 [1]
Exact Mass 128.120115130 Da [1]
Topological Polar Surface Area  17.1 A2 [1]
Heavy Atom Count 9 [1]
Complexity 69 [1]

Synthesis

Specific, detailed experimental protocols for the synthesis of 3-Ethylhexanal are not readily
available in the public domain. However, the general synthesis of branched-chain aldehydes
often involves aldol condensation reactions followed by dehydration and hydrogenation steps.
For instance, the well-understood synthesis of its isomer, 2-Ethylhexanal, proceeds via the
aldol condensation of n-butyraldehyde.[2] A plausible, though unverified, synthetic route to 3-
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Ethylhexanal could involve a mixed aldol condensation or other established organic synthesis
methodologies for introducing branching at the C3 position.

Biological Activity and Toxicology

There is a significant lack of specific toxicological and biological activity data for 3-
Ethylhexanal. The GHS hazard statements available from the ECHA C&L Inventory indicate
that it is a flammable liquid and vapor, causes skin and serious eye irritation, and may cause
respiratory irritation.[1]

For context, the acute toxicity of the related isomer, 2-Ethylhexanal, is considered low via oral
and dermal routes.[3] It is an irritant to the skin, eyes, and respiratory tract.[4] Given the
structural similarity, it is plausible that 3-Ethylhexanal exhibits a similar irritant profile.
However, this assumption requires experimental validation.

Metabolism

Specific metabolic pathways for 3-Ethylhexanal have not been elucidated. However, the
metabolism of branched-chain aldehydes, in general, involves oxidation to the corresponding
carboxylic acid or reduction to the corresponding alcohol.[5]

A likely metabolic fate for 3-Ethylhexanal is oxidation to 3-ethylhexanoic acid. This is
analogous to the metabolism of 2-ethylhexanol, which is readily converted to 2-ethylhexanoic
acid.[6] This acid can then undergo further oxidation.[6] The resulting metabolites may be
conjugated, for instance with glucuronic acid, to facilitate excretion.[6]

The following diagram illustrates a potential metabolic pathway for 3-Ethylhexanal based on
these general principles.
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Caption: A potential metabolic pathway for 3-Ethylhexanal.

Experimental Protocols
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Detailed, validated experimental protocols specifically for 3-Ethylhexanal are not available in
the literature. However, standard analytical chemistry techniques for aldehydes are applicable.

Gas Chromatography-Mass Spectrometry (GC-MS) for
Purity and Impurity Profiling

This method is suitable for the determination of volatile impurities and the overall purity of 3-
Ethylhexanal.

¢ Instrumentation: A gas chromatograph equipped with a mass spectrometer (MS) detector.

e Column: A non-polar or medium-polarity column, such as a DB-5ms or HP-5ms (30 m x 0.25
mm [.D., 0.25 um film thickness), is generally suitable for separating volatile organic
compounds.

o Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).
e Injector Temperature: 250 °C.
e Oven Temperature Program:
o Initial temperature: 50 °C, hold for 2 minutes.
o Ramp: 10 °C/min to 280 °C.
o Hold at 280 °C for 5 minutes.
e MS Detector:
o lonization Mode: Electron lonization (El) at 70 eV.
o Mass Range: m/z 35-350.

o Sample Preparation: Prepare a dilute solution of 3-Ethylhexanal in a volatile organic solvent
such as dichloromethane or hexane.

The following diagram illustrates a general workflow for this analytical procedure.
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Caption: A general workflow for the analysis of 3-Ethylhexanal by GC-MS.

Signaling Pathways
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There is no information available in the scientific literature regarding specific signaling
pathways modulated by 3-Ethylhexanal. Research in this area is required to understand its
potential biological effects at the molecular level.

Conclusion

3-Ethylhexanal (CAS: 18513-34-3) is a chemical compound with limited available scientific
data. While its basic chemical and physical properties can be computed, extensive
experimental data on its synthesis, biological activity, toxicology, and metabolism are lacking.
This guide has provided the known information and suggested potential metabolic pathways
and analytical methods based on analogous compounds. It is imperative that researchers and
drug development professionals approach this compound with caution and conduct thorough
experimental validation to characterize its properties and potential effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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